Cas no 71633-43-7 (Quinoline,2,4,7-trimethyl-)

• Product Name: Quinoline,2,4,7-trimethyl-
• CAS No: 71633-43-7
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 548359
• PubChem ID: 13148805
• Update Time: 2025-04-19

Quinoline,2,4,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2,4,7-trimethyl-
• 2,4,7-TRIMETHYLQUINOLINE
• 2,4,7-Trimethylchinolin
• 2,4,7-trimethyl-quinoline
• Quinoline,2,4,7-trimethyl
• 71633-43-7
• AKOS006274210
• FT-0609937
• DTXSID70522108
• SCHEMBL874427

• Inchi： 1S/C12H13N/c1-8-4-5-11-9(2)7-10(3)13-12(11)6-8/h4-7H,1-3H3
• InChI Key： BRKHLPFAYUUDQC-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C)=C2C=CC(C)=CC=12

Computed Properties

• Exact Mass: 171.10500
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.0337
• Melting Point: 63.5°C
• Boiling Point: 286.23°C (estimate)
• Refractive Index: 1.5973
• PSA: 12.89000
• LogP: 3.16000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives